2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C19H20N2O3S2/c1-3-23-14-7-5-13(6-8-14)20-18(22)12-25-19-21-16-10-9-15(24-4-2)11-17(16)26-19/h5-11H,3-4,12H2,1-2H3,(H,20,22)
• InChI Key: PLEUGBFTSPBXLO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(S2)C=C(C=C3)OCC
• Molecular Formula: C19H20N2O3S2
• Molecular Weight: 388.5 g/mol

Description

Benzothiazoles are heterocyclic compounds with a benzene ring fused to a thiazole ring. They are known for their diverse range of biological activities, including antimicrobial, antifungal, and anticancer properties. The compound you mentioned seems to be a derivative of benzothiazole, with ethoxy and acetamide groups attached.

Chemical Reactions Analysis

Benzothiazoles can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and coupling reactions. The specific reactions that your compound can undergo would depend on the functional groups present and their positions.

Physical And Chemical Properties Analysis

The physical and chemical properties of your compound would depend on its exact structure. Benzothiazoles are generally stable compounds and can exhibit fluorescence. They are also known to have good binding affinity towards various enzymes and receptors.

Safety and Hazards

Like all chemicals, benzothiazoles and their derivatives should be handled with care. They should be used in a well-ventilated area and contact with skin and eyes should be avoided. Always refer to the Material Safety Data Sheet (MSDS) for the specific compound for detailed safety information.

Future Directions

Benzothiazoles and their derivatives are a topic of ongoing research due to their wide range of biological activities. Future research may focus on developing new synthetic methods, exploring their biological activities, and designing benzothiazole-based drugs.